molecular formula C8H14OS B8312673 3-Formyl-2,6-dimethyltetrahydrothiopyran

3-Formyl-2,6-dimethyltetrahydrothiopyran

Cat. No.: B8312673
M. Wt: 158.26 g/mol
InChI Key: QAFSNLCJBQWWEQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Formyl-2,6-dimethyltetrahydrothiopyran is a useful research compound. Its molecular formula is C8H14OS and its molecular weight is 158.26 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C8H14OS

Molecular Weight

158.26 g/mol

IUPAC Name

2,6-dimethylthiane-3-carbaldehyde

InChI

InChI=1S/C8H14OS/c1-6-3-4-8(5-9)7(2)10-6/h5-8H,3-4H2,1-2H3

InChI Key

QAFSNLCJBQWWEQ-UHFFFAOYSA-N

Canonical SMILES

CC1CCC(C(S1)C)C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

100 g of 3-formyl-5,6-dihydro-2,6-dimethyl-2H-thiopyran prepared as described in Example 11(a), 60 ml of ethyl acetate and 30 g of Raney nickel were introduced into a stirred autoclave having a capacity of 300 ml. The autoclave was closed, and flushed with nitrogen. Hydrogen was forced in until the total pressure reached 30 bar, after which the mixture was heated to 90° C. and hydrogenated under these conditions until the pressure remained constant. It was then cooled, the catalyst was filtered off and the filtrate was purified by distillation under reduced pressure. 89 g (88% of theory) of 3-formyl-2,6-dimethyltetrahydrothiopyran of boiling point 127°-129° C./10 mbar were obtained.
Quantity
100 g
Type
reactant
Reaction Step One
Quantity
30 g
Type
catalyst
Reaction Step Two
Quantity
60 mL
Type
solvent
Reaction Step Three

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